1-(Bromomethyl)-1-(cyclopentyloxy)cyclohexane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Bromomethyl)-1-(cyclopentyloxy)cyclohexane is a brominated cyclohexane derivative featuring a bromomethyl group and a cyclopentyloxy substituent on the same carbon atom. The cyclohexane backbone provides rigidity, while the bromomethyl group offers reactivity for nucleophilic substitutions. The cyclopentyloxy substituent introduces steric bulk and modulates electronic effects, distinguishing it from simpler analogs .
Properties
Molecular Formula |
C12H21BrO |
|---|---|
Molecular Weight |
261.20 g/mol |
IUPAC Name |
1-(bromomethyl)-1-cyclopentyloxycyclohexane |
InChI |
InChI=1S/C12H21BrO/c13-10-12(8-4-1-5-9-12)14-11-6-2-3-7-11/h11H,1-10H2 |
InChI Key |
UWAASQPJDBANEA-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)(CBr)OC2CCCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Key Substituents | logP* | Applications/Reactivity Notes |
|---|---|---|---|---|---|---|
| 1-(Bromomethyl)-1-(cyclopentyloxy)cyclohexane | C₁₂H₂₁BrO | 261.20 (estimated) | N/A | Bromomethyl, cyclopentyloxy | ~4.5† | Potential alkylating agent |
| 1-(Bromomethyl)-1-ethylcyclohexane | C₉H₁₇Br | 205.14 | 1498749-61-3 | Bromomethyl, ethyl | 3.8‡ | Alkylation reagent in synthesis |
| 1-(Bromomethyl)-1-methanesulfonylcyclohexane | C₈H₁₅BrO₂S | 255.17 | 1909336-04-4 | Bromomethyl, methanesulfonyl | 1.2§ | Pharmaceutical intermediates |
| (Bromomethyl)cyclohexane | C₇H₁₃Br | 177.08 | 2550-36-9 | Bromomethyl | 2.9¶ | Base for derivatization |
| 1-(Bromomethyl)-4-methoxycyclohexane | C₈H₁₅BrO | 207.11 | 141604-51-5 | Bromomethyl (C1), methoxy (C4) | 2.5†† | Regioselective synthesis studies |
| 1-(Bromomethyl)-1-{[(4-methylpentyl)oxy]methyl}cyclohexane | C₁₄H₂₇BrO | 291.29 | N/A | Bromomethyl, bulky ether substituent | 4.93‡‡ | High steric hindrance applications |
*logP values estimated unless noted. †Estimated based on cyclopentyloxy’s contribution. ‡Calculated using ChemSpider data . §From supplier specifications . ¶From safety data sheet . ††Derived from molecular structure . ‡‡Reported in .
Structural and Electronic Effects
- Substituent Position :
- The target compound’s substituents (bromomethyl and cyclopentyloxy) are on the same carbon, creating significant steric hindrance and polarizability. In contrast, 1-(Bromomethyl)-4-methoxycyclohexane has substituents on opposite carbons (C1 and C4), reducing steric clash but enabling regioselective reactions .
- Electron-Withdrawing vs. Electron-Donating Groups :
- Methanesulfonyl (in 1-(Bromomethyl)-1-methanesulfonylcyclohexane) is strongly electron-withdrawing, enhancing the bromomethyl group’s electrophilicity for nucleophilic substitutions.
Steric and Solubility Considerations
- Bulky Substituents :
- Compounds like 1-(Bromomethyl)-1-{[(4-methylpentyl)oxy]methyl}cyclohexane (logP 4.93) exhibit high hydrophobicity and steric bulk, limiting their utility in aqueous-phase reactions but favoring lipid-soluble applications .
- The cyclopentyloxy group in the target compound balances moderate hydrophobicity (estimated logP ~4.5) with sufficient reactivity for organic syntheses.
Pharmaceutical and Material Science Relevance
- Methanesulfonyl Derivative: 1-(Bromomethyl)-1-methanesulfonylcyclohexane (MW 255.17) is explicitly noted for its role in drug candidate synthesis and advanced materials, leveraging sulfonyl’s electron-withdrawing effects for targeted reactivity .
- Safety Profile: Simpler analogs like (Bromomethyl)cyclohexane (CAS 2550-36-9) require careful handling due to respiratory and dermal hazards, as noted in safety protocols .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
